Cas no 1354706-71-0 (methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1354706-71-0
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• MDL: MFCD24539633
• CID: 5169281
• PubChem ID: 60136767
• Update Time: 2026-03-04

methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-isobutyl-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 4-iodo-1-isobutyl-1H-pyrazole-3-carboxylate
• methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD24539633
• Inchi： 1S/C9H13IN2O2/c1-6(2)4-12-5-7(10)8(11-12)9(13)14-3/h5-6H,4H2,1-3H3
• InChI Key： NJZQCTHUGAWOOY-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(I)C(C(OC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate

Methyl 4-Iodo-1-(2-Methylpropyl)-1H-Pyrazole-3-Carboxylate (CAS 1354706-71-0): A Comprehensive Overview

Methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate (CAS 1354706-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining an iodo-substituted pyrazole ring with a methylpropyl group and a carboxylate ester functionality. Its chemical formula is C₉H₁₃IN₂O₂, and it exhibits a molecular weight of 308.12 g/mol.

The compound's iodo-substituted pyrazole core makes it particularly valuable in cross-coupling reactions, which are widely used in modern organic synthesis. Researchers have explored its potential as a building block for more complex molecules, especially in the development of novel pharmaceuticals and crop protection agents. The presence of both electron-withdrawing (iodo) and electron-donating (methylpropyl) groups creates interesting electronic properties that can be exploited in drug design.

Recent studies have highlighted the importance of methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate in medicinal chemistry. Its structural features make it a promising candidate for the development of enzyme inhibitors, particularly those targeting inflammatory pathways. The compound's lipophilic nature, conferred by the 2-methylpropyl group, enhances its potential for blood-brain barrier penetration, opening possibilities for central nervous system drug development.

In the field of agrochemical research, this compound has shown promise as an intermediate for pesticide development. The pyrazole moiety is known to impart insecticidal and herbicidal activities, while the iodo substituent provides a handle for further structural modifications. Researchers are particularly interested in its potential to create environmentally friendly crop protection solutions with reduced ecological impact.

The synthesis of methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, starting from commercially available pyrazole precursors. The introduction of the iodo group is usually achieved through electrophilic aromatic substitution or metal-halogen exchange reactions. Recent advances in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact.

From a physicochemical perspective, this compound is generally stable under standard laboratory conditions. It typically appears as a white to off-white crystalline solid with moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide. Its melting point and other physical properties make it suitable for various chemical transformations and formulation processes.

The safety profile of methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate has been studied in preliminary toxicological assessments. While comprehensive data may be limited due to its specialized nature, standard laboratory precautions should be observed when handling this compound. Researchers emphasize the importance of proper personal protective equipment and adequate ventilation when working with this material.

In the current pharmaceutical landscape, there is growing interest in iodinated heterocycles like this compound, particularly for their potential in targeted drug delivery systems. The radioactive iodine isotope versions of similar compounds are being explored for diagnostic imaging and cancer therapy, though this specific derivative is primarily used in non-radioactive applications.

The market dynamics for methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate reflect the broader trends in fine chemical and pharmaceutical intermediate sectors. With increasing demand for custom synthesis and contract research services, this compound has become more readily available from specialized chemical suppliers. Pricing typically reflects its high purity grade and the complexity of synthesis.

Looking ahead, the future applications of methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate may expand into emerging areas such as materials science and catalysis. Its unique structural features could make it valuable in the development of organic electronic materials or as a ligand in transition metal catalysis. Ongoing research continues to uncover new possibilities for this versatile chemical building block.

For researchers working with methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate, proper storage conditions are essential to maintain its stability. Recommendations typically include storage in a cool, dry place, protected from light and moisture. Many suppliers offer the compound in amber glass bottles or sealed containers under inert atmosphere to ensure long-term stability.

The analytical characterization of this compound typically involves standard techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's structural identity and chemical purity, which are critical for research applications. Recent advances in analytical technology have improved the ability to detect and quantify impurities at very low levels.

In conclusion, methyl 4-iodo-1-(2-methylpropyl)-1H-pyrazole-3-carboxylate (CAS 1354706-71-0) represents an important chemical intermediate with diverse applications in pharmaceutical research and agrochemical development. Its unique combination of structural features and reactivity makes it a valuable tool for chemists working in drug discovery and materials science. As research continues to uncover new applications for this compound, its importance in specialized chemical synthesis is likely to grow.